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Introduction
Inotodiol, a lanostane-type triterpenoid, is a significant bioactive compound isolated from the

Chaga mushroom (Inonotus obliquus)[1][2]. This oxysterol has garnered considerable attention

within the pharmaceutical and scientific communities due to its diverse pharmacological

activities, including anti-inflammatory, anti-cancer, and anti-allergic properties[3][4][5]. This

technical guide provides a comprehensive overview of the physicochemical properties of

inotodiol, detailed experimental protocols for their determination, and a visual representation

of its known biological signaling pathways. All quantitative data is presented in structured tables

for clarity and ease of comparison.

Physicochemical Properties of Inotodiol
The unique structural characteristics of inotodiol, particularly the hydroxyl group at the C-22

position, contribute to its distinct physicochemical properties when compared to analogous

sterols like lanosterol and cholesterol[4][6].
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Property Value Source

Molecular Formula C₃₀H₅₀O₂ [7]

Molecular Weight 442.72 g/mol [3][7]

Appearance White to off-white powder [3]

Melting Point 192.06 °C [4][6][8][9]

Solubility

    in Ethanol (30 °C) 24-25 mg/mL [6][10]

    in Dichloromethane (30 °C) 24-25 mg/mL [6][10]

    in Ethyl Acetate (30 °C) 6-8 mg/mL [6][10]

    in Methanol (30 °C) 6-8 mg/mL [6][10]

    in Acetone (30 °C) 6-8 mg/mL [6][10]

    in Acetonitrile (30 °C) 0.2-1 mg/mL [6]

    in n-Hexane (30 °C) 0.2-1 mg/mL [6]

    in Water Low solubility [6]

LogP (XLogP3-AA) 7.8 [7]

Purity (achieved) >97% [4][6]

Experimental Protocols
The determination of the physicochemical properties of inotodiol involves a range of analytical

techniques. Below are detailed methodologies for key experiments.

Determination of Solubility
The solubility of inotodiol in various organic solvents is a critical parameter for its extraction,

purification, and formulation.

Objective: To quantify the solubility of inotodiol in a selection of organic solvents at a

controlled temperature.
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Materials:

Pure inotodiol (>97%)

Organic solvents: ethanol, dichloromethane, ethyl acetate, methanol, acetone, acetonitrile, n-

hexane

Shaking incubator or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

An excess amount of pure inotodiol is added to a known volume of each organic solvent in

a sealed vial.

The vials are placed in a shaking incubator or water bath set to a constant temperature (e.g.,

30 °C) and agitated until equilibrium is reached (typically 24-48 hours).

After reaching equilibrium, the samples are centrifuged to pellet the undissolved solute.

A known volume of the supernatant is carefully collected, filtered, and appropriately diluted.

The concentration of inotodiol in the diluted supernatant is quantified using a validated

HPLC method with UV detection at 210 nm[6].

The solubility is expressed in mg/mL.

Thermal Analysis for Melting Point Determination
The melting point provides information about the purity and crystalline structure of inotodiol.

Objective: To determine the melting point of inotodiol.

Materials:

Pure inotodiol (>97%)
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Differential Scanning Calorimeter (DSC)

Aluminum pans and lids

Procedure:

A small, accurately weighed sample of inotodiol (typically 1-5 mg) is placed in an aluminum

pan, which is then hermetically sealed.

The sample is placed in the DSC instrument alongside an empty reference pan.

The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature

range.

The heat flow to the sample is monitored as a function of temperature.

The melting point is determined as the peak temperature of the endothermic event on the

DSC thermogram, corresponding to the phase transition from solid to liquid[6].

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the chemical structure of inotodiol.

Objective: To obtain ¹H and ¹³C NMR spectra for the structural confirmation of inotodiol.

Materials:

Pure inotodiol (5 mg)

Deuterated chloroform (CDCl₃)

NMR spectrometer (e.g., 600 MHz)

Procedure:

Approximately 5 mg of purified inotodiol is dissolved in about 0.7 mL of CDCl₃[6].
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The solution is transferred to an NMR tube.

¹H and ¹³C NMR spectra are recorded at a specific temperature (e.g., 25 °C) on a high-field

NMR spectrometer[6].

The resulting spectra are processed and analyzed. Key signals confirming the lanostane-

type triterpenoid structure include those for angular methyl groups, an olefinic group, an

isopentenyl group, and two oxygenated methine groups at C-3 and C-22[6].

Signaling Pathways and Experimental Workflows
The biological activity of inotodiol is attributed to its interaction with various cellular signaling

pathways. The following diagrams, generated using the DOT language, illustrate these

pathways and a typical experimental workflow for its isolation.

Signaling Pathways
// Nodes Inotodiol [label="Inotodiol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; p53

[label="p53 Activation", fillcolor="#FBBC05", fontcolor="#202124"]; p21 [label="p21 (CDKN1A)

Upregulation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Bax [label="Bax Upregulation",

fillcolor="#34A853", fontcolor="#FFFFFF"]; Bcl2 [label="Bcl-2 Downregulation",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; MMP [label="MMP-2/9 Downregulation",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis Induction",

fillcolor="#F1F3F4", fontcolor="#202124"]; CellCycleArrest [label="Cell Cycle Arrest",

fillcolor="#F1F3F4", fontcolor="#202124"]; MigrationInvasion [label="Inhibition of Migration &

Invasion", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Inotodiol -> p53 [color="#5F6368"]; p53 -> p21 [color="#5F6368"]; p53 -> Bax

[color="#5F6368"]; p53 -> Bcl2 [color="#5F6368"]; p53 -> MMP [color="#5F6368"]; p21 ->

CellCycleArrest [color="#5F6368"]; Bax -> Apoptosis [color="#5F6368"]; Bcl2 -> Apoptosis

[color="#5F6368", arrowhead=tee]; MMP -> MigrationInvasion [color="#5F6368"]; } Inotodiol's
anti-cancer p53 signaling pathway.

// Nodes Inotodiol [label="Inotodiol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; MAPK

[label="MAPK Activation", fillcolor="#FBBC05", fontcolor="#202124"]; NFkB [label="NF-κB

Activation", fillcolor="#FBBC05", fontcolor="#202124"]; ProInflammatory_Cytokines [label="Pro-

inflammatory Cytokines\n(TNF-α, IL-6)", fillcolor="#F1F3F4", fontcolor="#202124"];
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// Edges Inotodiol -> MAPK; Inotodiol -> NFkB; MAPK -> ProInflammatory_Cytokines

[arrowhead=normal, color="#5F6368"]; NFkB -> ProInflammatory_Cytokines

[arrowhead=normal, color="#5F6368"]; } Inotodiol's anti-inflammatory signaling pathway.

// Nodes Inotodiol [label="Inotodiol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PI3K

[label="PI3K Activation", fillcolor="#FBBC05", fontcolor="#202124"]; Akt [label="Akt

Phosphorylation", fillcolor="#FBBC05", fontcolor="#202124"]; CD86 [label="CD86 Expression

on Dendritic Cells", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Inotodiol -> PI3K; PI3K -> Akt; Akt -> CD86; } Inotodiol's PI3K/Akt signaling pathway

in dendritic cells.

Experimental Workflow
// Nodes Start [label="Chaga Mushroom Powder", fillcolor="#F1F3F4", fontcolor="#202124"];

Extraction [label="Solvent Extraction\n(e.g., Ethanol)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Filtration [label="Filtration & Concentration", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; CrudeExtract [label="Crude Extract", fillcolor="#FBBC05",

fontcolor="#202124"]; ColumnChromatography [label="Silica Gel Column Chromatography",

fillcolor="#34A853", fontcolor="#FFFFFF"]; Fractionation [label="Fraction Collection",

fillcolor="#34A853", fontcolor="#FFFFFF"]; PurityAnalysis [label="Purity Analysis (HPLC)",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; PureInotodiol [label="High-Purity Inotodiol
(>97%)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Extraction; Extraction -> Filtration; Filtration -> CrudeExtract; CrudeExtract ->

ColumnChromatography; ColumnChromatography -> Fractionation; Fractionation ->

PurityAnalysis; PurityAnalysis -> PureInotodiol; } Workflow for the extraction and purification of

inotodiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-body
https://www.benchchem.com/product/b1671956?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. Anticancer activity of subfractions containing pure compounds of Chaga mushroom
(Inonotus obliquus) extract in human cancer cells and in Balbc/c mice bearing Sarcoma-180
cells - PMC [pmc.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. Isolation, Physicochemical Characterization, and Biological Properties of Inotodiol, the
Potent Pharmaceutical Oxysterol from Chaga Mushroom - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

6. Isolation, Physicochemical Characterization, and Biological Properties of Inotodiol, the
Potent Pharmaceutical Oxysterol from Chaga Mushroom - PMC [pmc.ncbi.nlm.nih.gov]

7. Inotodiol | C30H50O2 | CID 44422314 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Inotodiol: A Technical Guide to its Physicochemical
Properties and Biological Interactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671956#physicochemical-properties-of-inotodiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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